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Compound of Interest

Compound Name: Chlorbenside

Cat. No.: B1668707

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chlorbenside, a legacy organochlorine acaricide, has been utilized for the control of mite and
tick populations, particularly their eggs and larvae. This technical guide provides a
comprehensive overview of Chlorbenside, including its chemical identity, physical properties,
and known synonyms. While its use has been largely discontinued due to environmental
persistence and potential toxicological effects, understanding its mechanism of action and
methods for its detection remains critical for environmental monitoring and toxicological
research. This document details the neurotoxic effects of Chlorbenside, primarily through the
disruption of axonal nerve impulse transmission, a characteristic of organochlorine pesticides.
Furthermore, this guide outlines its metabolic and environmental fate and provides a
foundational experimental protocol for its analysis in environmental samples.

Chemical Identification and Properties

Chlorbenside is an organochlorine compound with the chemical name 1-Chloro-4-({(4-
chlorophenyl)methyl}sulfanyl)benzene. Its unique structure contributes to its efficacy as an
acaricide and its environmental persistence.

Table 1: Chemical and Physical Properties of Chlorbenside
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Property Value Reference
CAS Number 103-17-3 [1112][3]
Molecular Formula C13H10Cl2S [1][2]
Molecular Weight 269.19 g/mol

Colorless solid with an almond-
Appearance )

like odor
Melting Point 75-76 °C
Boiling Point 196 °C at 10 mmHg
Water Solubility Insoluble
LogP (Octanol-Water Partition

5.13

Coefficient)

Synonyms: Chlorbenside has been known by a variety of synonyms throughout its history of
use. A comprehensive list is provided below.

Table 2. Synonyms of Chlorbenside

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://eawag-bbd.ethz.ch/cb/cb_map.html
https://pubchem.ncbi.nlm.nih.gov/compound/chlorbenside
https://www.researchgate.net/figure/Diagram-showing-possible-degradation-pathways-for-chlorobenzenes-modified-from-Field-and_fig1_267926452
https://eawag-bbd.ethz.ch/cb/cb_map.html
https://pubchem.ncbi.nlm.nih.gov/compound/chlorbenside
https://www.benchchem.com/product/b1668707?utm_src=pdf-body
https://www.benchchem.com/product/b1668707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synonym

4-Chlorobenzyl 4-chlorophenyl sulfide

p-Chlorobenzyl p-chlorophenyl sulfide

Chlorparacide

Chlorsulphacide

Mitox

Chlorocide

Chlorosulfacide

ENT 20,696

G-252

PCPCBS

Mechanism of Action and Signaling Pathways

As an organochlorine pesticide, the primary mechanism of action of Chlorbenside is
neurotoxicity. It primarily targets the nervous system of mites and ticks, leading to paralysis and
death.

Disruption of Axonal Transmission

The primary mode of action for organochlorine pesticides like Chlorbenside involves the
disruption of ion channel function in nerve cells. Specifically, it is believed to interfere with the
normal functioning of sodium channels, which are crucial for the propagation of action
potentials along the axon. By altering the gating mechanism of these channels, Chlorbenside
leads to prolonged influx of sodium ions, causing repetitive firing of the neuron and eventual
nerve failure.
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Sample Extraction

1. Weigh 10g of soil

\ 4

2. Add internal standard

\ 4

3. Add 20 mL Acetone:Hexane (1:1)

\ 4

4. Vortex for 2 min

\ 4

5. Centrifuge at 3000 rpm for 5 min

\ 4

6. Collect supernatant

ExtractYCleanup

7. Concentrate extract to 1 mL

\ 4

8. Apply to activated Florisil® SPE cartridge

\ 4

9. Elute with 10 mL Hexane

\ 4

10. Concentrate eluate to 1 mL

GC-MSWAnalysis

11. Inject 1 pL into GC-MS

\ 4

12. Quantify using calibration curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chlorobenzene Degradation Pathway [eawag-bbd.ethz.ch]

2. Chlorbenside | C13H10CI2S | CID 7639 - PubChem [pubchem.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [In-Depth Technical Guide to Chlorbenside: Properties,
Mechanism of Action, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1668707#chlorbenside-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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